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Compound of Interest

Compound Name: 3-lodoanisole

Cat. No.: B135260

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical properties of 3-
lodoanisole (m-lodoanisole), a key intermediate in organic synthesis and drug discovery. The
document presents quantitative data in structured tables, details experimental protocols for
property determination, and includes a visualization of a key synthetic pathway involving this
compound. This guide is intended to be a valuable resource for professionals in research and
development who utilize 3-lodoanisole in their work.

Core Physical Properties

3-lodoanisole is a clear, colorless to yellow liquid at room temperature.[1] Its key physical and
chemical identifiers are summarized below for quick reference.
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Identifier

Value

CAS Number

766-85-8[2][3][4]

Molecular Formula

C7H710[2][3][4]

Molecular Weight 234.03 g/mol [2][3][4]
InChl Key RSHBAGGASAJQCH-UHFFFAOYSA-N[2][3][4]
SMILES COclccec(Del[2][4]

A detailed summary of its physical properties is presented in the following table, providing a

comparative overview of data from various sources.

Property Value

Appearance Clear colorless to yellow liquid[1]

Density 1.965 g/mL at 25 °C[2][4][5]

Boiling Point 244-245 °C at 760 mmHg[2][4][5]

Melting Point Not Applicable (Liquid at room temperature)[6]

Refractive Index

n20/D 1.613[2][4][5]

Flash Point

113 °C (235.4 °F) - closed cup[2][5]

Solubility

Soluble in chloroform, alcohol, and ether.

Insoluble in water.[7]

Experimental Protocols for Physical Property

Determination

The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid organic compounds like 3-lodoanisole.

Determination of Boiling Point
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The boiling point of 3-lodoanisole can be determined using the capillary method with a Thiele
tube or a similar heating apparatus.

e Procedure:
o A small amount of 3-lodoanisole is placed in a small test tube or fusion tube.
o A capillary tube, sealed at one end, is inverted and placed into the liquid.
o The apparatus is heated slowly and uniformly.

o The temperature at which a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube is recorded as the boiling point.

o The thermometer bulb and the fusion tube should be at the same level to ensure an
accurate temperature reading.

Determination of Density

The density of liquid 3-lodoanisole can be determined by measuring the mass of a known
volume.

e Procedure:

o The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using
an electronic balance.

o A specific volume of 3-lodoanisole is carefully added to the graduated cylinder.
o The total mass of the graduated cylinder and the liquid is measured.
o The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

o The density is then calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index

The refractive index of 3-lodoanisole is measured using a refractometer, such as an Abbe
refractometer.
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e Procedure:

o The prism of the refractometer is cleaned with a suitable solvent (e.g., acetone or ethanol)
and allowed to dry.

o Afew drops of 3-lodoanisole are placed on the surface of the prism.
o The prism is closed, and the light source is adjusted to illuminate the sample.
o The borderline between the light and dark fields is brought into sharp focus.

o The refractive index is read directly from the instrument's scale. The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Synthetic Pathway Visualization: Sonogashira
Coupling

3-lodoanisole is a valuable substrate in cross-coupling reactions, which are fundamental in the
synthesis of complex organic molecules for pharmaceuticals and materials science. The
Sonogashira coupling, which forms a carbon-carbon bond between an aryl halide and a
terminal alkyne, is a prime example of its application.

The diagram below illustrates the experimental workflow for a typical Sonogashira coupling
reaction involving 3-lodoanisole.
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Experimental Workflow: Sonogashira Coupling of 3-lodoanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b135260?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242691
https://webbook.nist.gov/cgi/cbook.cgi?ID=C766858&Units=SI
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242691
http://www.ichemical.com/products/766-85-8.html
https://www.chemsrc.com/en/cas/766-85-8_584958.html
https://www.researchgate.net/publication/282423870_A_Concise_Approach_for_the_Synthesis_of_3-Iodoindoles_and_3-Iodobenzobfurans_via_Ph3P-Catalyzed_Iodocyclization?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbCwic3ViUGFnZSI6bnVsbH19
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2292179.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2292179.aspx
https://www.benchchem.com/product/b135260#physical-properties-of-3-iodoanisole
https://www.benchchem.com/product/b135260#physical-properties-of-3-iodoanisole
https://www.benchchem.com/product/b135260#physical-properties-of-3-iodoanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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